Cas no 136080-71-2 (2,1,3-Benzoxadiazole-5-ethanol)

2,1,3-Benzoxadiazole-5-ethanol structure
136080-71-2 structure
Product Name:2,1,3-Benzoxadiazole-5-ethanol
CAS No:136080-71-2
MF:C8H8N2O2
MW:164.161321640015
CID:901021
PubChem ID:15026086
Update Time:2025-04-19

2,1,3-Benzoxadiazole-5-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole-5-ethanol
    • 2-(2,1,3-benzoxadiazol-5-yl)ethanol
    • Inchi: 1S/C8H8N2O2/c11-4-3-6-1-2-7-8(5-6)10-12-9-7/h1-2,5,11H,3-4H2
    • InChI Key: KMVJWUAQQDKTAX-UHFFFAOYSA-N
    • SMILES: O1N=C2C=CC(=CC2=N1)CCO

Computed Properties

  • Exact Mass: 164.05864
  • Monoisotopic Mass: 164.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 59.2Ų

Experimental Properties

  • PSA: 59.15
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